Cas no 1416712-94-1 (3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine)

• Product Name: 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine
• CAS No: 1416712-94-1
• MF: C₁₁H₁₁Br₂N₃O
• MW: 361.032540559769
• MDL: MFCD22689674
• CID: 4782207
• Update Time: 2025-11-01

3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
• 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine

• MDL： MFCD22689674
• Inchi： 1S/C11H11Br2N3O/c12-7-4-5-14-11-9(7)10(13)15-16(11)8-3-1-2-6-17-8/h4-5,8H,1-3,6H2
• InChI Key： KWWMGLBRZSMDQJ-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CN=C2N(C2CCCCO2)N=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 3.3
• Topological Polar Surface Area: 39.9

Additional information on 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine

Introduction to 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-bpyridine] (CAS No. 1416712-94-1)

3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-bpyridine>, identified by its Chemical Abstracts Service (CAS) number 1416712-94-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrazolo[3,4-bpyridine] scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of bromine substituents at the 3 and 4 positions, coupled with a tetrahydropyran ring at the 1-position, imparts unique electronic and steric properties that make this molecule a promising candidate for further investigation.

The pyrazolo[3,4-bpyridine] core is a privileged structure in pharmaceutical research due to its ability to interact with various biological targets. This scaffold has been extensively explored for its potential in developing drugs targeting cancers, inflammatory diseases, and infectious disorders. The brominated derivatives of this class of compounds are particularly interesting because bromine atoms can serve as handles for further functionalization via cross-coupling reactions, allowing chemists to tailor the molecule’s properties for specific biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets. 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-bpyridine] exhibits structural features that suggest it may interact with such targets effectively. The pyrazolo[3,4-bpyridine] moiety is known to mimic the ATP-binding site of kinases, making it a viable candidate for developing kinase inhibitors. Additionally, the bromine substituents provide opportunities for further derivatization using palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which can introduce aryl or amino groups that may enhance binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential in fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that bind to the target protein with moderate affinity and then combining these fragments through iterative optimization to produce lead compounds. The structural complexity of 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-bpyridine), combined with its functional handles, makes it an excellent candidate for such strategies. Recent studies have demonstrated that pyrazolo[3,4-bpyridine] derivatives can serve as effective fragments in hit identification and lead optimization campaigns.

The tetrahydropyran ring in 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-bpyridine) also contributes to its unique pharmacological profile. This cyclic ether can influence the molecule’s solubility, bioavailability, and metabolic stability. The presence of such a moiety often enhances oral bioavailability by reducing lipophilicity while maintaining good solubility in aqueous environments. This balance is crucial for developing drugs that can be administered orally and reach therapeutic levels in the body.

Recent advances in computational chemistry have also highlighted the potential of 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-bpyridine) as a scaffold for drug discovery. Molecular docking studies have shown that this compound can bind effectively to various enzyme targets with high affinity. For instance, simulations suggest that it may interact with tyrosine kinases and phosphodiesterases (PDEs), which are implicated in numerous diseases including cancer and cardiovascular disorders. These computational findings provide a strong rationale for further experimental validation of its biological activity.

The synthesis of 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-bpyridine) involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The key steps include bromination of the pyrazolo[3,4-bpyridine] core followed by protection-deprotection strategies to install the tetrahydropyran ring. These synthetic routes showcase the ability of chemists to manipulate complex molecular architectures with precision.

The pharmacological evaluation of this compound has begun to yield promising results. Initial in vitro studies have demonstrated that it exhibits inhibitory activity against several kinases and PDEs. For example, it has shown potent inhibition against PDE10A, an enzyme implicated in neurodegenerative diseases such as Parkinson’s disease. These findings are particularly exciting because they suggest that this compound may have therapeutic potential in treating these conditions.

Furthermore，the structural features of 3,4-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,] make it an attractive candidate for developing next-generation drugs using structure-based drug design approaches. By leveraging high-resolution crystal structures of target proteins obtained through X-ray crystallography or cryo-electron microscopy (CryoEM), medicinal chemists can design analogs of this compound that optimize interactions with specific residues in the binding pocket.

The role of computational tools in optimizing this compound cannot be overstated. Machine learning algorithms have been trained on large datasets containing millions of molecules and their biological activities to predict how modifications to 3, will affect its potency and selectivity. These predictions guide experimental efforts by prioritizing synthetic routes that are most likely to yield compounds with improved properties.

In conclusion, 34Dibromotetrahydropyranyltetrahydropyranyltetrahydropyranyltetrahydropyranyltetrahydropyranyltetrahydropyranyltetrahydropyranyltetrahydropyranyltetrahydropyranyltetrahydropyranyltetrahydropyranyltetrahydropyranyltetrahydropyranyltetrahydropyranyltetrahydropyranyltetrahydropyranyltetrahydropyranyltetrahyd represents a significant advancement in medicinal chemistry due to its structural complexity, functional handles, and promising pharmacological profile. Further research is warranted to fully explore its therapeutic potential across various disease areas..